Cas no 30237-07-1 (2,5-Cyclohexadiene-1,4-dione,2-(4-methylphenyl)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-(4-methylphenyl)-
• CAS No: 30237-07-1
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 314339
• PubChem ID: 121659
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-(4-methylphenyl)-
• 2-(4-methylphenyl)cyclohexa-2,5-diene-1,4-dione
• (4'-methylphenyl)-1,4-benzoquinone
• 2-(4-methylphenyl)-1,4-benzoquinone
• 2-(4-tolyl)-1,4-benzoquinone
• 2-(p-tolyl)-1,4-benzoquinone
• 2-(p-tolyl)cyclohexa-2,5-diene-1,4-dione
• 2-(p-tolyl)-p-benzoquinone
• 2-p-tolylcyclohexa-2,5-diene-1,4-dione
• AC1L3T5P
• AC1Q6I32
• ChemDiv3_002479
• HMS1480A15
• SureCN3786541
• 2-(4-Methylphenyl)-2,5-cyclohexadiene-1,4-dione
• AKOS001659422
• SCHEMBL3786541
• FT-0691245
• 30237-07-1
• EINECS 250-098-6
• 2-(4-methylphenyl)-1,4-benzo-quinone
• 2,5-Cyclohexadiene-1,4-dione, 2-(4-methylphenyl)-
• CHEMBL2252839
• NS00028882
• DTXSID1067544
• BDBM50545367

• Inchi： 1S/C13H10O2/c1-9-2-4-10(5-3-9)12-8-11(14)6-7-13(12)15/h2-8H,1H3
• InChI Key： RGVRHOACBLJGAW-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C=C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 198.0681
• Monoisotopic Mass: 198.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 348.1°Cat760mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.601
• PSA: 34.14
• LogP: 2.08640